Cas no 101493-91-8 (1-Docosanone, 1-(2,5-dimethylphenyl)-)

• Product Name: 1-Docosanone, 1-(2,5-dimethylphenyl)-
• CAS No: 101493-91-8
• MF: C₃₀H₅₂O
• MW: 428.733289718628
• CID: 1129317
• Update Time: 2024-07-27

1-Docosanone, 1-(2,5-dimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Docosanone, 1-(2,5-dimethylphenyl)-

• Inchi： 1S/C30H52O/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-30(31)29-26-27(2)24-25-28(29)3/h24-26H,4-23H2,1-3H3
• InChI Key： VSRFRDBJTGQFMF-UHFFFAOYSA-N
• SMILES： C(C1=CC(C)=CC=C1C)(=O)CCCCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 428.40206

Experimental Properties

• Density: 0.886±0.06 g/cm3(Predicted)
• Boiling Point: 526.1±19.0 °C(Predicted)
• PSA: 17.07